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Compound of Interest

Compound Name: Cyprofuram

Cat. No.: B166988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the

toxicological profile of Cyprofuram. It is intended for informational purposes for researchers,

scientists, and drug development professionals. A significant lack of comprehensive

toxicological data for Cyprofuram exists in the public domain. Therefore, this guide is not

exhaustive and should be interpreted with caution.

Introduction
Cyprofuram is a systemic fungicide that was previously used to control Oomycetes, such as

downy mildew and late blight, in crops like vines and potatoes.[1] It is now considered largely

obsolete and is not approved for use as a plant protection agent in Great Britain and the

European Union.[1][2] Due to its limited historical use and current regulatory status, publicly

available toxicological data is scarce.
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Property Value Source

CAS Registry Number 69581-33-5 [3]

Molecular Formula C14H14ClNO3 [3]

Molecular Weight 279.72 g/mol [2]

IUPAC Name

N-(3-chlorophenyl)-N-

(tetrahydro-2-oxo-3-

furanyl)cyclopropanecarboxam

ide

[3]

Toxicological Summary
The available information suggests that Cyprofuram is moderately toxic to mammals if

ingested and poses a significant hazard to aquatic life.[1][2]

Acute Toxicity
Quantitative data for acute toxicity (e.g., LD50 values) in mammals is not readily available in

the public search results. However, based on its GHS classification, it is considered toxic if

swallowed and harmful in contact with skin.[2]

Table 1: GHS Hazard Classification

Hazard Statement Description

H301 Toxic if swallowed

H312 Harmful in contact with skin

H400 Very toxic to aquatic life

H410 Very toxic to aquatic life with long lasting effects

Source: PubChem[2]
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No information on the subchronic or chronic toxicity of Cyprofuram was found in the public

domain.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
There is a significant data gap regarding the genotoxic, carcinogenic, and reproductive toxicity

potential of Cyprofuram.

Ecotoxicology
Cyprofuram is classified as very toxic to aquatic life, with long-lasting effects.[2] It is also noted

to be moderately toxic to birds.[1] Detailed ecotoxicological studies are scarce.[1]

Mechanism of Action
The fungicidal mode of action of Cyprofuram in Phytophthora palmivora involves the alteration

of nucleic acid and lipid synthesis.[4] At high concentrations, it has been shown to reduce the

rate of nucleic acid synthesis.[4] Conversely, at low concentrations, it can stimulate both nucleic

acid and lipid synthesis.[4] The specific toxicological mechanism of action in mammals and

other non-target organisms has not been elucidated in the available literature.

Experimental Protocols
Detailed experimental protocols for toxicological studies on Cyprofuram are not available in

the reviewed public literature.

Data Gaps and Future Research
The toxicological profile of Cyprofuram is largely incomplete. Key data gaps include:

Acute toxicity data (LD50, LC50) for various routes of exposure in mammals.

Subchronic and chronic toxicity studies.

Studies on genotoxicity, carcinogenicity, and reproductive and developmental toxicity.

Detailed ecotoxicological data for various aquatic and terrestrial organisms.

Pharmacokinetic data (absorption, distribution, metabolism, and excretion).
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Elucidation of the mechanism of toxic action in non-target organisms.

Given its obsolete status, it is unlikely that extensive new toxicological research on

Cyprofuram will be a priority. However, for any potential future re-evaluation or in cases of

environmental persistence, further studies would be necessary to conduct a thorough risk

assessment.
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Caption: Overview of Cyprofuram's known toxicological information.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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